Cas no 2124271-77-6 (Quinagolide-d10 Hydrochloride)

• Product Name: Quinagolide-d10 Hydrochloride
• CAS No: 2124271-77-6
• MF: C₂₀H₃₄ClN₃O₃S
• MW: 432.020263195038
• CID: 5044032
• Update Time: 2025-05-21

Quinagolide-d10 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Quinagolide-d10 Hydrochloride

• Inchi： 1S/C20H33N3O3S.ClH/c1-4-10-22-14-17(21-27(25,26)23(5-2)6-3)11-16-12-18-15(13-19(16)22)8-7-9-20(18)24;/h7-9,16-17,19,21,24H,4-6,10-14H2,1-3H3;1H/t16-,17+,19-;/m1./s1
• InChI Key： DVLKVIJLALMCBQ-MSSRUXLCSA-N
• SMILES： C(N1C[C@@H](NS(=O)(=O)N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C[C@]2([H])CC3=C(C=CC=C3C[C@@]12[H])O)CC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines

Additional information on Quinagolide-d10 Hydrochloride

Comprehensive Guide to Quinagolide-d10 Hydrochloride (CAS No. 2124271-77-6): Properties, Applications, and Market Insights

Quinagolide-d10 Hydrochloride (CAS No. 2124271-77-6) is a deuterated analog of the well-known dopamine agonist Quinagolide. This compound has gained significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances its utility in metabolic studies and drug development. The d10 notation indicates the presence of ten deuterium atoms, making it a valuable tool for stable isotope labeling and mass spectrometry applications.

The chemical structure of Quinagolide-d10 Hydrochloride includes a deuterated ethyl group, which improves its pharmacokinetic properties. Researchers often use this compound as an internal standard in quantitative analysis, ensuring higher accuracy in bioanalytical assays. Its applications span across endocrinology, neurology, and oncology, making it a versatile candidate for advanced therapeutic research.

One of the most searched questions about Quinagolide-d10 Hydrochloride is its role in treating hyperprolactinemia. The non-deuterated form, Quinagolide, is already approved for this condition, and researchers are exploring whether the deuterated version offers any additional benefits, such as improved metabolic stability or reduced side effects. This aligns with the growing interest in deuterated drugs, a hot topic in the pharmaceutical industry.

Another trending topic is the use of Quinagolide-d10 Hydrochloride in precision medicine. With the rise of personalized healthcare, deuterated compounds are being investigated for their potential to deliver more targeted therapies. The compound’s ability to serve as a biomarker in clinical trials further underscores its importance in modern drug development.

From a market perspective, the demand for isotopically labeled compounds like Quinagolide-d10 Hydrochloride is on the rise. Pharmaceutical companies and research institutions are increasingly investing in these materials to improve the accuracy of their studies. The global market for deuterated chemicals is projected to grow significantly, driven by advancements in analytical techniques and drug discovery.

In summary, Quinagolide-d10 Hydrochloride (CAS No. 2124271-77-6) is a critical tool in pharmaceutical research, offering unique advantages in metabolic studies, drug development, and clinical diagnostics. Its alignment with current trends like precision medicine and deuterated drugs makes it a compound of high interest for researchers and industry professionals alike.